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Compound of Interest

Compound Name: 3-Methoxyphenmetrazine

Cat. No.: B12728515 Get Quote

Technical Overview of 3-Methoxyphenmetrazine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of 3-Methoxyphenmetrazine (3-MeO-

PM), focusing on its chemical identity and fundamental properties. The information is compiled

from publicly accessible chemical databases.

Chemical Identification
3-Methoxyphenmetrazine is a substituted phenylmorpholine derivative. Its core chemical

identifiers are essential for accurate documentation, synthesis, and analysis in a research

setting.

Identifier Value Source

IUPAC Name
2-(3-methoxyphenyl)-3-

methylmorpholine
[1]

CAS Number 1350768-49-8 [1][2][3]

Molecular Formula C12H17NO2 [1][2]

Synonyms 3-MeOPM, PAL-823 [1][2][3]
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Physicochemical Properties
The following table summarizes the computed physicochemical properties of 3-
Methoxyphenmetrazine. These values are computationally estimated and provide a baseline

for its expected behavior in experimental settings.

Property Value Unit

Molecular Weight 207.27 g/mol

Exact Mass 207.125928785 Da

XLogP3-AA (LogP) 1.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 2

Note: All physicochemical properties are computationally generated and sourced from

PubChem.[1]

Experimental Data & Biological Pathways
As of the latest literature review, detailed experimental protocols, in-vivo/in-vitro quantitative

data, and established signaling pathways for 3-Methoxyphenmetrazine are not extensively

documented in peer-reviewed scientific literature. This is common for novel research

chemicals. Researchers are advised to develop and validate their own analytical methods and

experimental designs based on the known properties of analogous compounds, such as

phenmetrazine and its derivatives.[4][5]

Logical Workflow: Compound Identification
The following diagram illustrates a standard workflow for the unambiguous identification of a

chemical entity like 3-Methoxyphenmetrazine in a research context.
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Chemical Information Retrieval

Primary Identifiers Structural & Molecular Data

Compound Name
(3-Methoxyphenmetrazine)

Database Search
(e.g., PubChem, CAS Registry)

Retrieve Identifiers

IUPAC Name:
2-(3-methoxyphenyl)-3-methylmorpholine

Official Name

CAS Number:
1350768-49-8

Registry Number

Molecular Formula:
C12H17NO2

Composition

SMILES String:
CC1C(OCCN1)C2=CC(=CC=C2)OC

2D Structure

InChIKey:
QKAKYFBKVKSLLT-UHFFFAOYSA-N

Hashed Structure

Click to download full resolution via product page

Caption: Workflow for the identification of 3-Methoxyphenmetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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